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1-(4-(5-(3-(4-(4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)-3-oxopropyl)-4-imino-3-(4-phenoxyphenyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one

Name: 1-(4-(5-(3-(4-(4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)-3-oxopropyl)-4-imino-3-(4-phenoxyphenyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one
Brand: Smolecule
SKU: S16160284
Rating: 4.5 (4 reviews)

Catalog No.

S16160284

CAS No.

M.F

C50H48N12O4

M. Wt

881.0 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-(4-(5-(3-(4-(4-Amino-3-(4-phenoxyphenyl)-1H-pyra...

3. Others

General Information

Product Name

1-(4-(5-(3-(4-(4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)-3-oxopropyl)-4-imino-3-(4-phenoxyphenyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one

IUPAC Name

1-[4-[4-amino-3-(4-phenoxyphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]piperidin-1-yl]-3-[4-imino-3-(4-phenoxyphenyl)-1-(1-prop-2-enoylpiperidin-4-yl)pyrazolo[3,4-d]pyrimidin-5-yl]propan-1-one

Molecular Formula

C50H48N12O4

Molecular Weight

881.0 g/mol

InChI

InChI=1S/C50H48N12O4/c1-2-41(63)58-26-21-36(22-27-58)62-50-44(46(57-62)34-15-19-40(20-16-34)66-38-11-7-4-8-12-38)48(52)60(32-55-50)30-25-42(64)59-28-23-35(24-29-59)61-49-43(47(51)53-31-54-49)45(56-61)33-13-17-39(18-14-33)65-37-9-5-3-6-10-37/h2-20,31-32,35-36,52H,1,21-30H2,(H2,51,53,54)